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Compound of Interest

Compound Name: Optrin

Cat. No.: B1240277

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility and stability

of Optrin (recombinant human interleukin-11, rhIL-11), a thrombopoietic growth factor used in

the management of chemotherapy-induced thrombocytopenia. This document consolidates key

data from various sources into a structured format, offering detailed experimental protocols and

visual representations of relevant biological and analytical workflows to support research,

development, and formulation activities.

Solubility Data
Optrin, as a lyophilized protein, requires reconstitution for parenteral administration. Its

solubility is influenced by the choice of solvent, pH, and the presence of excipients. The

following table summarizes the available quantitative and qualitative solubility data.
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Parameter
Value/Recommend
ation

Solvent/Conditions Source(s)

Reconstitution Solvent
Sterile Water for

Injection

Standard practice for

lyophilized proteins
[1]

Recommended

Concentration
0.1 - 1.0 mg/mL In sterile water [1]

Aqueous Solubility 100 µg/mL In water [2]

Dissolution Behavior

Slow to dissolve;

gentle swirling is

recommended, avoid

vortexing.

During reconstitution [3]

Formulation Buffer

(Example 1)

Phosphate buffer

saline (pH 7.4), 5%

saccharose

Lyophilized product

formulation
[2]

Formulation Buffer

(Example 2)

0.2 µm filtered

phosphate buffered

solution in 2.5%

glycine, pH 4.5

Lyophilized product

formulation
[4]

Long-term Solution

Further dilution in a

buffer containing a

carrier protein (e.g.,

0.1% HSA or BSA) is

recommended.

For storing

reconstituted protein
[1]

Stability Data
The stability of Optrin is critical for its therapeutic efficacy. Data is available for both the

lyophilized powder and the reconstituted solution under various storage conditions.

Lyophilized Product Stability
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Storage
Temperature

Duration Additional Notes Source(s)

2-8°C 24 months

Approved dating

period for Neumega®.

Protect from light.

[5]

-20°C Up to 2 years Very stable. [6]

Room Temperature

(≤25°C)
1 month

For short-term

storage, but -20°C is

recommended for

long-term.

[3]

-80°C (unformulated

bulk)
Up to 36 months

For the purified,

unformulated drug

substance.

[7]

Reconstituted Solution Stability
Storage
Temperature

Duration Additional Notes Source(s)

2-8°C or Room

Temperature (≤25°C)
Within 3 hours

Do not freeze or

shake the

reconstituted solution.

[5]

4°C Up to 1 month
When stored in

solution.
[1]

-20°C to -80°C Up to 3 months

Aliquot to avoid

repeated freeze-thaw

cycles.

[1]

-20°C (with carrier

protein)
At least 3 months Working aliquots. [3]

-20°C Up to 6 months
In the presence of a

carrier protein.
[6]
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Note: Repeated freeze-thaw cycles should be avoided for reconstituted solutions as this can

lead to protein aggregation and loss of activity.[1] The use of excipients like a mixture of

disaccharides and polymeric carbohydrates can enhance the storage stability of the lyophilized

form.[8]

Experimental Protocols
Detailed methodologies are essential for the accurate assessment of Optrin's quality attributes.

Below are protocols for key analytical methods used to determine the purity, stability, and

biological activity of rhIL-11.

Solubility Determination Protocol
This protocol outlines a general method for determining the solubility of lyophilized Optrin.

Solubility Determination Workflow

Prepare a series of Optrin concentrations in the desired solvent system

Equilibrate samples at a controlled temperature with gentle agitation

Separate undissolved protein by centrifugation (e.g., 14,000 x g for 30 min)

Quantify the protein concentration in the supernatant using a suitable method (e.g., UV-Vis at 280 nm or a colorimetric assay)

Determine the solubility limit as the concentration at which saturation is reached
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Click to download full resolution via product page

A general workflow for determining the solubility of Optrin.

Stability-Indicating Reversed-Phase High-Performance
Liquid Chromatography (RP-HPLC)
This method is used to separate Optrin from its degradation products, allowing for the

quantification of purity and stability.
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Stability-Indicating RP-HPLC Method

Column: Jupiter C4 (250 mm x 4.6 mm i.d.)

Column Temperature: 25°C

Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in water

Mobile Phase B: Acetonitrile with 0.1% TFA

Flow Rate: 1 mL/min

Detection: Photodiode Array (PDA) at 214 nm

Gradient: Optimized shallow gradient to separate native rhIL-11 from oxidized forms

Click to download full resolution via product page

Key parameters for the RP-HPLC analysis of Optrin.

Size-Exclusion Chromatography (SEC) for Aggregate
Analysis
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SEC is employed to quantify aggregates (higher molecular weight forms) of Optrin, which is a

critical quality attribute.

SEC Method for Aggregate Analysis

Column: BioSep-SEC-S2000 (300 mm x 7.8 mm i.d.)

Column Temperature: 30°C

Mobile Phase: 0.02 M MES, 0.5 M Sodium Chloride, pH 6.0

Flow Rate: 0.9 mL/min (isocratic)

Detection: PDA at 220 nm

Click to download full resolution via product page

Parameters for SEC analysis of Optrin aggregation.

Forced Degradation Study Protocol (Representative)
Forced degradation studies are performed to identify potential degradation products and to

demonstrate the specificity of stability-indicating methods. A representative protocol is outlined

below. The extent of degradation should be targeted to be between 5-20%.
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Forced Degradation Workflow

Stress Conditions

Prepare Optrin solution (e.g., 1 mg/mL)

Acid Hydrolysis:
0.1 M HCl, RT, various time points

Base Hydrolysis:
0.1 M NaOH, RT, various time points

Oxidation:
0.1% H2O2, RT, in the dark

Thermal Stress:
50°C and 60°C, various time points

Photostability:
Expose to light as per ICH Q1B guidelines

Analyze stressed samples using stability-indicating methods (RP-HPLC, SEC)

Click to download full resolution via product page

A representative workflow for a forced degradation study of Optrin.

Optrin (IL-11) Signaling Pathway
Optrin exerts its biological effects by binding to its specific receptor and initiating an

intracellular signaling cascade. It is a member of the IL-6 family of cytokines.[1]
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IL-11 Signaling Pathway

Cell Membrane

Cytoplasm

Nucleus

IL-11 (Optrin)

IL-11Rα

Binds

gp130

Recruits

JAK1

Activates

STAT3

Phosphorylates

STAT3 Dimer

Dimerizes

DNA

Translocates and binds to DNA

Megakaryocytopoiesis & Thrombopoiesis

Regulates gene expression

Click to download full resolution via product page

Simplified diagram of the IL-11 signaling pathway.
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The binding of IL-11 to the IL-11 receptor alpha subunit (IL-11Rα) leads to the recruitment and

homodimerization of the gp130 signal-transducing subunit.[1] This receptor complex activation

triggers the phosphorylation and activation of Janus kinase 1 (JAK1), which in turn

phosphorylates Signal Transducer and Activator of Transcription 3 (STAT3).[1] Phosphorylated

STAT3 dimerizes, translocates to the nucleus, and acts as a transcription factor to regulate the

expression of genes involved in megakaryocytopoiesis and thrombopoiesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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